Cas no 128740-13-6 (Tetrahydro-6-(phenylmethyl)-1H-pyrrolo3,4-bpyridine-5,7(2H,6H)-dione)

• Product Name: Tetrahydro-6-(phenylmethyl)-1H-pyrrolo3,4-bpyridine-5,7(2H,6H)-dione
• CAS No: 128740-13-6
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• MDL: MFCD06795495
• CID: 63964
• PubChem ID: 9899604
• Update Time: 2025-06-26

Tetrahydro-6-(phenylmethyl)-1H-pyrrolo3,4-bpyridine-5,7(2H,6H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-Benzyltetrahydro-1H-pyrrolo[3,4-b]pyridine-5,7(6H,7aH)-dione
• 6-BENZYL-5,7-DIOXO-OCTAHYDROPYRROLO[3,4-B] PYRIDINE
• 6-benzyl-tetrahydro-1H-pyrrolo[3,4-b]pyridine-5,7(6H,7aH)-dione
• Tetrahydro-​6-​(phenylmethyl)​-1H-​pyrrolo[3,​4-​b]​pyridine-​5,​7(2H,​6H)​-​dione
• 6-benzyl-1,2,3,4,4a,7a-hexahydropyrrolo[3,4-b]pyridine-5,7-dione
• 6-BENZYL-5,7-DIOXO-OCLAHYDROPYRROLO[3,4-B] PYRIDINE
• 1H-pyrrolo[3,4-b]-5,7(2H,6H)-dione, tetrahydro-6-(phenylmethyl)
• Tetrahydro-6-(benzyl)-1H-pyrrolo[3,4-b]pyridin-5,7(2H,6H)-dione
• Tetrahydro-6-(phenylMethyl)-1H-pyrrolo[3,4-b]pyridine-5,7(2H,6H)-dione
• 1H-Pyrrolo[3,4-b]pyridine-5,7(2H,6H)-dione, tetrahydro-6-(phenylMethyl)-
• SCHEMBL1721914
• AS-72903
• 128740-13-6
• FT-0660304
• 6-Benzyl-5,7-dioxooctahydropyrrolo[3,4-b]pyridine
• 6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine-5,7-dione
• 6-Benzyl-5,7-dioxo-octahydropyrrolo[3.4-b]pyridine
• DTXSID70432551
• 6-Benzylhexahydro-5H-pyrrolo[3,4-b]pyridine-5,7(6H)-dione
• CS-0146926
• 6-benzyltetrahydro-1H-pyrrolo[3,4-b]pyridine-5,7(2H,6H)-dione
• AKOS015911582
• A888977
• F16235
• 6-benzyl-5,7-dioxo-octahydropyrrolo[3,4-b ]pyridine
• 6-benzyl -5,7-dioxo-octahydropyrrolo[3.4-b]pyridine
• AMY1696
• 6-benzyl-5,7-dioxo-octahydropyrrolo[3,4-b] pyridine, AldrichCPR
• RRBLNPCNHNHAFW-UHFFFAOYSA-N
• EN300-27800
• 6-BENZYL-5,7-DIOXO-OCTAHYDROPYRROLO[3,4-B]PYRIDINE
• CHEMBL5027883
• 6-BENZYL-HEXAHYDROPYRROLO[3,4-B]PYRIDINE-5,7-DIONE
• Tetrahydro-6-(phenylmethyl)-1H-pyrrolo3,4-bpyridine-5,7(2H,6H)-dione

• MDL： MFCD06795495
• Inchi： 1S/C14H16N2O2/c17-13-11-7-4-8-15-12(11)14(18)16(13)9-10-5-2-1-3-6-10/h1-3,5-6,11-12,15H,4,7-9H2
• InChI Key： RRBLNPCNHNHAFW-UHFFFAOYSA-N
• SMILES： O=C1C2CCCNC2C(N1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 244.12100
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.227
• Melting Point: No data available
• Boiling Point: 468.538 ℃ at 760 mmHg
• Flash Point: 237.2±28.7 °C
• Refractive Index: 1.585
• PSA: 49.41000
• LogP: 1.19030
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Tetrahydro-6-(phenylmethyl)-1H-pyrrolo3,4-bpyridine-5,7(2H,6H)-dione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tetrahydro-6-(phenylmethyl)-1H-pyrrolo3,4-bpyridine-5,7(2H,6H)-dione

Introduction to Tetrahydro-6-(phenylmethyl)-1H-pyrrolo[3,4-bpyridine-5,7(2H,6H)-dione (CAS No. 128740-13-6)

Tetrahydro-6-(phenylmethyl)-1H-pyrrolo[3,4-bpyridine-5,7(2H,6H)-dione, identified by its CAS number 128740-13-6, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the pyrrole-pyridine dione class, a scaffold known for its diverse biological activities and potential therapeutic applications. The presence of a tetrahydropyrrolopyridine core combined with a phenylmethyl (benzyl) substituent and a dione moiety contributes to its unique chemical and pharmacological properties.

The Tetrahydro-6-(phenylmethyl)-1H-pyrrolo[3,4-bpyridine-5,7(2H,6H)-dione structure exhibits remarkable versatility in medicinal chemistry due to its ability to interact with multiple biological targets. Recent advancements in drug discovery have highlighted the importance of such multifunctional scaffolds in developing novel therapeutics. The compound’s benzyl group at the 6-position of the pyrrole ring likely enhances its solubility and bioavailability, while the dione functionality at the 5,7-position introduces electrophilic centers that can participate in various biochemical interactions.

One of the most compelling aspects of Tetrahydro-6-(phenylmethyl)-1H-pyrrolo[3,4-bpyridine-5,7(2H,6H)-dione is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop derivatives with enhanced binding affinity and selectivity for specific biological receptors. For instance, studies have demonstrated its utility in generating molecules with inhibitory activity against enzymes implicated in inflammatory and neurodegenerative diseases.

The tetrahydropyrrolopyridine core is particularly noteworthy for its structural similarity to several natural products and bioactive compounds. This motif has been extensively explored in the development of kinase inhibitors, G protein-coupled receptor modulators, and other therapeutic agents. The phenylmethyl substituent further modulates the electronic properties of the molecule, allowing for fine-tuning of its pharmacokinetic profile. Such features make Tetrahydro-6-(phenylmethyl)-1H-pyrrolo[3,4-bpyridine-5,7(2H,6H)-dione a valuable building block for medicinal chemists seeking to design novel small-molecule drugs.

Recent research has also highlighted the compound’s potential in addressing unmet medical needs. For example, studies have suggested that derivatives of Tetrahydro-6-(phenylmethyl)-1H-pyrrolo[3,4-bpyridine-5,7(2H,6H)-dione may exhibit inhibitory effects on pathways relevant to cancer progression. The dione moiety has been shown to engage with reactive oxygen species and other cellular components involved in tumor growth and metastasis. Furthermore, the benzyl group can serve as a handle for further functionalization via cross-coupling reactions or other synthetic methodologies.

The synthesis of Tetrahydro-6-(phenylmethyl)-1H-pyrrolo[3,4-bpyridine-5,7(2H,6H)-dione presents both challenges and opportunities for synthetic chemists. The complexity of its heterocyclic system requires careful planning to ensure high yield and purity. However, recent advances in catalytic methods and asymmetric synthesis have made it increasingly feasible to construct such molecules with precision. These advancements not only facilitate access to Tetrahydro-6-(phenylmethyl)-1H-pyrrolo[3,4-bpyridine-5,7(2H,6H)-dione but also enable the rapid exploration of its derivatives.

In conclusion,Tetrahydro-6-(phenylmethyl)-1H-pyrrolo[3,4-bpyridine-5,7(2H,6H)-dione (CAS No. 128740-13-6) represents a promising candidate for further pharmacological investigation. Its unique structural features—combining a tetrahydropyrrolopyridine core, a phenylmethyl substituent, and a dione functionality—make it a versatile scaffold for drug discovery efforts targeting various diseases. As research continues to uncover new biological functions and synthetic strategies for this compound class,Tetrahydro-6-(phenylmethyl)-1H-pyrrolo[3,4-bpyridine-5,7(2H,6H)-dione is poised to play an increasingly important role in modern medicinal chemistry.